(2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone

• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: (2-ethoxyphenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2O2/c1-2-24-18-10-6-3-7-15(18)19(23)22-13-11-21(12-14-22)17-9-5-4-8-16(17)20/h3-10H,2,11-14H2,1H3
• InChI Key: JSEXVIMYBQLGDP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=CC=C3F

Description

(2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone, also known as EFPM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EFPM is a member of the piperazine class of compounds, which have been shown to have a range of pharmacological properties, including antipsychotic, anxiolytic, and antidepressant effects. In

Mechanism of Action

The mechanism of action of (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone is not fully understood, but it is believed to involve the modulation of dopamine neurotransmission in the brain. (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has been shown to bind to dopamine D2 receptors, which are involved in the regulation of dopamine release and uptake. This binding may result in the modulation of dopamine signaling, leading to the observed pharmacological effects of (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone.
Biochemical and Physiological Effects:
(2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has been shown to have a range of biochemical and physiological effects. In addition to its affinity for dopamine D2 receptors, (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has also been shown to bind to serotonin 5-HT1A receptors and alpha-1 adrenergic receptors. These interactions may contribute to the observed anxiolytic and antidepressant effects of (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone. (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has also been shown to have a low affinity for histamine H1 receptors, which may contribute to its low sedative effects.

Advantages and Limitations for Lab Experiments

One advantage of (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone for lab experiments is its high affinity for dopamine D2 receptors, which makes it a useful tool for studying dopamine neurotransmission in the brain. However, (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has a relatively low selectivity for dopamine D2 receptors, which may limit its use in certain experiments. Additionally, (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has not been extensively studied in vivo, which may limit its translatability to human studies.

Future Directions

There are several future directions for research on (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone. One area of interest is the development of more selective (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone analogs that target specific dopamine receptor subtypes. Another area of interest is the investigation of the long-term effects of (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone on neurotransmission and behavior. Finally, the potential therapeutic applications of (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone for the treatment of psychiatric disorders such as schizophrenia and depression warrant further investigation.

Synthesis Methods

(2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone can be synthesized through a multi-step process involving the reaction of 2-ethoxybenzoyl chloride and 2-fluorophenylpiperazine in the presence of a base. The resulting intermediate is then reacted with a reducing agent to form (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone. The purity of the final product can be confirmed through analytical techniques such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

(2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has shown potential in a variety of scientific research applications. One area of interest is its potential as an antipsychotic agent. Studies have shown that (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has a high affinity for dopamine D2 receptors, which are involved in the regulation of dopamine neurotransmission in the brain. (2-Ethoxy-phenyl)-[4-(2-fluoro-phenyl)-piperazin-1-yl]-methanone has also been shown to have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of these disorders.